Cas no 5526-59-0 ([(e)-pyridin-4-ylmethylideneamino]urea)

[(e)-pyridin-4-ylmethylideneamino]urea structure
5526-59-0 structure
Product Name:[(e)-pyridin-4-ylmethylideneamino]urea
CAS No:5526-59-0
MF:C7H8N4O
MW:164.164620399475
CID:1595450
PubChem ID:96371
Update Time:2025-04-21

[(e)-pyridin-4-ylmethylideneamino]urea Chemical and Physical Properties

Names and Identifiers

    • [(E)-pyridin-4-ylmethylideneamino]urea
    • NSC70793
    • AC1OB2HG
    • Isonicotinaldehyde semicarbazone
    • 4-Pyridincarboxaldehyd-semicarbazon
    • EINECS 226-874-5
    • 2-(4-Pyridinylmethylene)hydrazinecarboxamide
    • XONPOIORMOPYOE-UHFFFAOYSA-N
    • DTXSID001259369
    • (pyridin-4-ylmethylideneamino)urea
    • 4-formylpyridine semicarbazone
    • AKOS017263609
    • 5526-59-0
    • [(e)-pyridin-4-ylmethylideneamino]urea
    • Inchi: 1S/C7H8N4O/c8-7(12)11-10-5-6-1-3-9-4-2-6/h1-5H,(H3,8,11,12)
    • InChI Key: XONPOIORMOPYOE-UHFFFAOYSA-N
    • SMILES: O=C(N)NN=CC1C=CN=CC=1

Computed Properties

  • Exact Mass: 164.06994
  • Monoisotopic Mass: 164.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.5
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.37

[(e)-pyridin-4-ylmethylideneamino]urea Related Literature

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